2-(3,4-dimethoxybenzamido)-N,6-dimethyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide

• IUPAC Name: 2-[(3,4-dimethoxybenzoyl)amino]-N,6-dimethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C20H24N2O4S/c1-11-5-7-13-16(9-11)27-20(17(13)19(24)21-2)22-18(23)12-6-8-14(25-3)15(10-12)26-4/h6,8,10-11H,5,7,9H2,1-4H3,(H,21,24)(H,22,23)
• InChI Key: DXZZYUREEOPEBR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C(=O)NC)NC(=O)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

Synthesis Analysis

Thiophene-based analogs have been synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, which is a five-membered heterocycle containing a sulfur atom. The compound also contains dimethoxybenzamido and carboxamide functional groups.

Chemical Reactions Analysis

Thiophene derivatives have been synthesized through various reactions, including the Gewald reaction, which is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, producing aminothiophene derivatives.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 306.34 g/mol and a melting point of 258-262 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Synthesis and Characterization

Research has demonstrated the synthesis and characterization of various compounds related to "2-(3,4-dimethoxybenzamido)-N,6-dimethyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide." These studies involve complex synthetic pathways leading to the creation of novel compounds, providing insight into their chemical properties and structural features. For example, the synthesis of thiophenylhydrazonoacetates through the coupling of diazo compounds with ethyl cyanoacetate or ethyl acetoacetate, leading to the production of diverse heterocyclic derivatives, underscores the versatility and reactivity of these compounds in chemical synthesis (Mohareb et al., 2004).

Antimicrobial and Anticancer Activities

Several studies have focused on evaluating the biological activities of derivatives of "2-(3,4-dimethoxybenzamido)-N,6-dimethyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide." These compounds have been assessed for their antimicrobial and anticancer properties. For instance, certain derivatives have shown potential as antimicrobial agents, with studies detailing their synthesis, antimicrobial evaluation, and molecular docking studies to explore their interaction with microbial targets (Talupur et al., 2021). Additionally, compounds have been synthesized and tested for their in vitro anticancer activity, indicating their potential in the development of novel anticancer therapies (Abdel-Motaal et al., 2020).